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Known Pharmacological Profile of Feruloyl Putrescine

The table below summarizes the information available from recent scientific publications:

Aspect Available Data from Search Results

Compound
Type

A polyamine conjugate, derived from hydroxycinnamic acid (ferulic acid) and
putrescine [1].

Natural Source Identified in the ethanolic extract of Lycium ruthenicum Murr. fruit [1].

Potential Origin May be a metabolite of caffeoyl-spermidine in L. ruthenicum [1].

Reported
Activity

Anti-aging activity observed in a Caenorhabditis elegans model [1].

Mechanism
Insight

Associated with the regulation of glycine, serine, and threonine metabolism, and
potentially acts via dietary restriction mechanisms [1].
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The most concrete data comes from a study on Lycium ruthenicum extract (which contains feruloyl

putrescine) in Caenorhabditis elegans [1]. The methodology provides a template for the types of experiments

used to profile bioactive compounds.

1. Plant Extract Preparation: Dried fruits of Lycium ruthenicum were extracted with 70% ethanol at

45°C. The extract was purified using a column chromatography, and the final extract was analyzed
using UPLC-DAD-ESI-QTOF-MS to identify phytochemical metabolites, including feruloyl putrescine

[1].
2. In Vivo Anti-aging Assay (C. elegans model):

Lifespan Analysis: Synchronous L4-stage nematodes were transferred to NGM plates
containing different concentrations of the extract. Survival was checked daily by gentle

prodding. Dead individuals were counted [1].
Stress Resistance Assay: The tolerance of the nematodes to oxidative and heat stress was

tested.
Physiological Measurements: Accumulation of lipofuscin (an aging pigment) was measured.

Pharyngeal pumping rate (a correlate of feeding behavior) and body length were also
assessed [1].

3. Metabolomic Analysis: After treatment with the extract, the alterations in metabolites in C.
elegans were analyzed. The DPClusO algorithm was used to identify lifespan-related pathways that

were regulated by the treatment [1].

Research Gaps and Future Directions

The current evidence for feruloyl putrescine's pharmacology is preliminary. To build a profile that can be

meaningfully compared to conventional drugs, future research should focus on:

Isolation and Purification: Testing the isolated feruloyl putrescine compound, rather than a complex

plant extract.
Dose-Response Studies: Establishing effective concentrations (EC50) and toxic levels (LC50/IC50).

Direct Comparative Studies: Head-to-head experimental comparisons with established drugs in
relevant disease models.

ADME and Toxicological Profiling: Comprehensive studies on its Absorption, Distribution,
Metabolism, and Excretion, along with chronic toxicity.

Elucidation of Direct Molecular Targets: Identifying the specific proteins or receptors it interacts
with to initiate its pharmacological effects.

How to Propose a Pathway for Feruloyl Putrescine
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Since the exact signaling pathways for feruloyl putrescine are not yet mapped in the literature, creating a

scientifically valid diagram is not possible. However, based on its structure and the context from the study,

you could hypothesize a research pathway for investigation. The following diagram illustrates this proposed

investigative workflow:

Feruloyl Putrescine

Polyamine Uptake/
Transport

Modulation of Metabolic
Pathways (Gly/Ser/Thr)

Activation of Stress
Response Pathways

Gene Expression
Changes (e.g., sir-2.1)

Phenotypic Outcomes:
Lifespan Extension,
Stress Resistance

Click to download full resolution via product page

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.

References

1. Anti-aging activities of an ethanolic extract of Lycium ... [frontiersin.org]

To cite this document: Smolecule. [Feruloylputrescine pharmacological profile versus conventional

drugs]. Smolecule, [2026]. [Online PDF]. Available at:

[https://www.smolecule.com/products/b1799947#feruloylputrescine-pharmacological-profile-versus-

conventional-drugs]

Disclaimer & Data Validity:

Smolecule
Reliability Assessment & Statistical Comparison

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 3 / 4 Tech Support

https://www.smolecule.com/products/s1799947?utm_src=pdf-body-img
https://www.smolecule.com/products/s1799947?utm_src=pdf-custom-synthesis
https://www.frontiersin.org/journals/pharmacology/articles/10.3389/fphar.2025.1498280/full
https://www.smolecule.com/products/b1799947#feruloylputrescine-pharmacological-profile-versus-conventional-drugs
https://www.smolecule.com/products/b1799947#feruloylputrescine-pharmacological-profile-versus-conventional-drugs
https://www.smolecule.com/products/b1799947#feruloylputrescine-pharmacological-profile-versus-conventional-drugs
https://www.smolecule.com/products/b1799947#feruloylputrescine-pharmacological-profile-versus-conventional-drugs
https://www.smolecule.com/products/s1799947?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer


The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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